Cas no 1324506-39-9 (2-(5-{1-4-(propan-2-yloxy)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine)

• Product Name: 2-(5-{1-4-(propan-2-yloxy)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine
• CAS No: 1324506-39-9
• MF: C₁₉H₁₉N₅O₃
• MW: 365.385863542557
• CID: 6239462
• PubChem ID: 49745335
• Update Time: 2025-06-09

2-(5-{1-4-(propan-2-yloxy)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-{1-4-(propan-2-yloxy)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine
• AKOS024796519
• F6064-0675
• (4-propan-2-yloxyphenyl)-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• (4-isopropoxyphenyl)(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• 2-(5-{1-[4-(propan-2-yloxy)benzoyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine
• 1324506-39-9

• Inchi： 1S/C19H19N5O3/c1-12(2)26-15-6-4-13(5-7-15)19(25)24-10-14(11-24)18-22-17(23-27-18)16-20-8-3-9-21-16/h3-9,12,14H,10-11H2,1-2H3
• InChI Key： WCNAARUPKHIBJV-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(C3C=CC(=CC=3)OC(C)C)=O)C2)=NC(C2N=CC=CN=2)=N1

Computed Properties

• Exact Mass: 365.14878949g/mol
• Monoisotopic Mass: 365.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.2Ų

Additional information on 2-(5-{1-4-(propan-2-yloxy)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine

Comprehensive Analysis of 2-(5-{1-4-(propan-2-yloxy)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine (CAS No. 1324506-39-9): Structure, Applications, and Research Insights

The compound 2-(5-{1-4-(propan-2-yloxy)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine (CAS No. 1324506-39-9) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyrimidine core with a 1,2,4-oxadiazole linker and a benzoylazetidine moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or modulator of protein-protein interactions, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.

In the context of modern drug development, the 1,2,4-oxadiazole scaffold within this compound is noteworthy. This five-membered heterocycle is increasingly studied for its metabolic stability and bioisosteric properties, often serving as a replacement for ester or amide functionalities. The presence of the azetidine ring further enhances the molecule's rigidity and bioavailability, addressing key challenges in medicinal chemistry. Recent publications highlight the growing demand for such structurally diverse compounds in fragment-based drug design (FBDD) and high-throughput screening (HTS) platforms.

The propan-2-yloxybenzoyl substituent in CAS 1324506-39-9 contributes to its lipophilicity and membrane permeability, critical factors for blood-brain barrier penetration—a hot topic in CNS drug development. Computational studies suggest this compound may exhibit favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles, with particular interest in its potential as a selective kinase inhibitor. These properties align with current industry focus on precision medicine and personalized therapeutic approaches.

Synthetic accessibility remains a crucial consideration for 2-(5-{1-4-(propan-2-yloxy)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine. Recent advances in flow chemistry and microwave-assisted synthesis have improved yields for similar oxadiazole-containing compounds, addressing common challenges in heterocycle formation. The compound's stability under physiological conditions makes it suitable for further pharmacokinetic studies, while its fluorescence properties (derived from the pyrimidine-oxadiazole conjugation) offer potential applications in bioimaging.

Emerging research directions for CAS 1324506-39-9 include its possible immunomodulatory effects, particularly in the context of autoimmune diseases and cytokine storm management—a subject of heightened interest post-COVID-19 pandemic. The compound's structural similarity to known JAK/STAT pathway inhibitors warrants further investigation, coinciding with the pharmaceutical industry's shift toward small-molecule immunotherapies. Additionally, its potential as a proteolysis-targeting chimera (PROTAC) warhead is being explored, leveraging the benzoylazetidine moiety as an E3 ligase recruiter.

From a commercial perspective, 2-(5-{1-4-(propan-2-yloxy)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine represents a valuable building block for pharmaceutical R&D. Its patent landscape shows increasing activity since 2020, particularly in oncology and inflammation-related applications. The compound's multi-target potential makes it attractive for polypharmacology approaches, reflecting contemporary strategies to address complex diseases through network pharmacology rather than single-target inhibition.

Quality control and analytical characterization of CAS 1324506-39-9 typically involve HPLC-MS with UV detection, leveraging the compound's distinct chromophore properties. Recent improvements in cryo-EM and X-ray crystallography have enabled better understanding of its binding modes, supporting structure-activity relationship (SAR) studies. These advancements coincide with the growing implementation of AI-driven drug discovery, where such well-characterized compounds serve as valuable training data for predictive algorithms.

Environmental and regulatory aspects of 2-(5-{1-4-(propan-2-yloxy)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine are being evaluated through green chemistry metrics. The compound's biodegradability profile and potential ecotoxicological impacts are subjects of ongoing research, reflecting the pharmaceutical industry's commitment to sustainable development goals (SDGs). These considerations are increasingly important for investors and stakeholders evaluating ESG-compliant research portfolios.

Future perspectives for this compound include its potential repurposing for rare diseases and exploration in RNA-targeting therapeutics—an area experiencing rapid growth. The unique electronic distribution of the oxadiazole-pyrimidine system may enable interactions with nucleic acid structures, opening possibilities in antisense oligonucleotide enhancement or riboswitch modulation. Such applications would position CAS 1324506-39-9 at the forefront of next-generation therapeutic strategies.